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Compound of Interest |

Compound Name: Boc-D-Tyr(3-1)-OH
CAS No.: 478183-68-5
Cat. No.: B3370625

Get Quote

Executive Summary

Boc-D-Tyr(3-1)-OH (N-alpha-t-Butoxycarbonyl-3-iodo-D-tyrosine) is a specialized amino acid
derivative used primarily in the synthesis of bioactive peptides and radiopharmaceutical

precursors. The incorporation of the iodine atom at the 3-position of the phenolic ring
introduces unique steric and electronic properties, enhancing lipophilicity and acidity of the
hydroxyl group (

vs. 10.1 for Tyr).

This guide provides a rigorous analysis of the solubility profile, stability concerns, and handling
protocols for Boc-D-Tyr(3-1)-OH. While the L-isomer (CAS 71400-63-0) is more commonly
indexed, this guide addresses the D-isomer specifically, noting that enantiomers exhibit
identical solubility in achiral solvents. Critical attention is required regarding photolytic stability
and solvation kinetics in high-concentration SPPS (Solid-Phase Peptide Synthesis) workflows.

Physicochemical Profile

The following data establishes the molecular identity of the compound. Researchers must verify
the stereochemistry (D- vs. L-) via optical rotation or chiral HPLC upon receipt, as physical
appearance is identical for both enantiomers.
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Property Data Notes

Chemical Name Boc-3-iodo-D-tyrosine

ngcontent-ng-c1989010908=""
_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

Molecular Formula

Significant mass increase over

Molecular Weight 407.20 g/mol
Tyr (181.2 g/mol )
Common L-isomer CAS:
) 71400-63-0.[1][2][3] D-isomer
CAS Number Refer to Supplier ) ) ) )
is often not indexed in public
registries.
Appearance White to off-white powder Crystalline solid
] ] Broad range indicates potential
Melting Point 8290 °C

for amorphous content

(c=1in Dioxane); Value is

Optical Rotation inverse of L-isomer (

)

Solubility & Stability Data

Solubility is the critical rate-limiting factor in coupling efficiency. The iodine atom significantly
increases the hydrophobicity of the residue compared to native tyrosine.

Solubility Profile
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Solubility Limit

Solvent Suitability for SPPS Comments
(Approx.)
Preferred solvent for
DMF (N,N- >0.5M (> 200 _ _ _
) ) Excellent coupling. Dissolution
Dimethylformamide) mg/mL) ) )
is rapid.

Alternative to DMF;
NMP (N-Methyl-2-

) >05M Excellent reduces aggregation
pyrrolidone)

in difficult sequences.

Useful for stock
DMSO (Dimethyl ~ 250 mM (~ 100 Good solutions but high
00
sulfoxide) mg/mL) viscosity can impede

resin diffusion.

Soluble, but often

requires a co-solvent

DCM ) (e.g., minimal DMF) to
_ Moderate Fair L
(Dichloromethane) prevent precipitation
at high
concentrations.

Insoluble. Do not use
Water / PBS <0.5mM Poor aqueous buffers for

stock preparation.

Stability & Storage (Critical)

o Photosensitivity: The Carbon-lodine (C-1) bond is susceptible to homolytic cleavage under
UV and intense visible light.

o Directive: Store solid and solution in amber vials. Wrap reaction vessels in aluminum foll
during prolonged coupling.

» Oxidation: The phenolic hydroxyl group is electron-deficient due to the ortho-iodine but
remains susceptible to oxidation over long periods.

o Directive: Store under inert gas (Argon/Nitrogen) at -20°C.
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o Shelf Life: Solid state is stable for >2 years if desiccated and protected from light. Solutions
in DMF should be used within 24 hours.

Technical Workflow: Dissolution & Handling

This protocol ensures complete solvation and minimizes degradation during the preparation of
coupling reagents.

Step-by-Step Dissolution Protocol

e Calculation: Determine the required mass for a 0.2 M concentration (standard for SPPS).
o Example: To prepare 10 mL of 0.2 M solution, weigh 814.4 mg of Boc-D-Tyr(3-1)-OH.
» Solvent Selection:
o Standard: Use anhydrous DMF (Grade: amine-free).
o Aggregation-Prone Sequences: Use NMP.

o Dissolution:

[¢]

Add the solid to the vessel before the solvent to prevent adhesion to walls.

[e]

Add 80% of the target solvent volume.

o

Vortex for 30—60 seconds. The solution should be clear and colorless.

[¢]

Note: If turbidity persists, sonicate for 1 minute (max) in a water bath (< 30°C). Avoid
excessive heat.

e Activation (Just-in-Time):

o Add coupling reagents (e.g., HBTU/DIEA or DIC/HOBt) only immediately prior to addition
to the resin.

o Warning: Activated esters of iodinated tyrosine are less stable than standard amino acids.
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Decision Tree: Solvent Choice

Start: Boc-D-Tyr(3-1)-OH Solid

[ Application Type? j

Solid Phase Peptide Synthesis j [ Biological Assay / Stock

Use DMSO

,,
[ Sequence leflculty Conc: <50 mM (Final)

Normal High Aggregation

[ Standard Sequence j [Aggregation Prone / Long j

Use DMF (Anhydrous) Use NMP

Conc:0.1-05M Conc:0.1-05M

Click to download full resolution via product page

Caption: Decision logic for solvent selection based on downstream application requirements.

Application: Solid-Phase Peptide Synthesis (SPPS)
[5][6]
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The steric bulk of the iodine atom requires modified coupling parameters to ensure high yield
(>99%).

Coupling Protocol (Boc Chemistry)
o Resin Preparation: Swell resin (e.g., MBHA or PAM) in DCM for 30 mins.
o Deprotection: Standard TFA/DCM (50:50) cycles remove the N-terminal Boc group.
e Neutralization: 10% DIEA in DMF (2x 1 min).
e Coupling Reaction:
o Reagents: 3.0 eq Boc-D-Tyr(3-1)-OH + 2.85 eq HCTU + 6.0 eq DIEA.

o Time: Extend coupling time to 60—90 minutes (vs. standard 30-45 mins) to account for
steric hindrance at the ortho-position.

o Monitoring: Perform a Kaiser Test. If slightly positive, perform a "double couple” (repeat
step 4 with fresh reagents).

e Capping: Acetyl anhydride capping is recommended after this step to terminate any
unreacted chains, as the bulky iodine can make the next deprotection slightly slower.

Visualizing the Coupling Cycle

Negative (Colorless

Wash Kaiser Test
(DMF x3, DCM x3) Positive (Blue)
v \——““"“"}
— Double Couple :

Peptide-Resin
(Free Amine)

Coupling Reaction
2 (60-90 min, Dark)

Activate AA
(Boc-D-Tyr(3-1)-OH + DIC/HOBY)

Click to download full resolution via product page

Caption: SPPS workflow emphasizing extended coupling times and light protection (Dark).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3370625?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3370625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

